- Synthesis and Biochemical Evaluation of Thiochromanone Thiosemicarbazone Analogues as Inhibitors of Cathepsin L, ACS Medicinal Chemistry Letters, 2012, 3(6), 450-453
Cas no 90396-06-8 (6-Chloro-1-benzothiopyran-4-one 1,1-dioxide)
90396-06-8 structure
Product Name:6-Chloro-1-benzothiopyran-4-one 1,1-dioxide
CAS No:90396-06-8
MF:C9H7ClO3S
MW:230.668080568314
MDL:MFCD00052999
CID:811736
PubChem ID:2739106
Update Time:2024-10-26
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-, 1,1-dioxide
- 6-chloro-1,1-dioxo-2,3-dihydrothiochromen-4-one
- 6-CHLORO-2,3-DIHYDRO-4H-THIOCHROMEN-4-ONE-1,1-DIOXIDE
- 6-chloro-1,1-dioxothiochroman-4-one
- 6-Chloro-1-benzothiopyran-4-one 1,1-dioxide
- 6-chloro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide
- 6-chlorothiochromanone-S,S-dioxide
- 6-Chlorothiochroman-4-one 1,1-dioxide
- 6-chloro-3,4-dihydro-2H-1??-benzothiopyran-1,1,4-trione
- 6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
- Maybridge1_007519
- HMS562N17
- ZFZPMYLZPMMUQA-UHFFFAOYSA-N
- SBB097669
- NE23996
- A19285
- 6-chloro-2H,3H-benz
- Thiochroman-4-one, 6-chloro-, 1,1-dioxide (6CI)
- 6-Chloro-2,3-dihydro-1-benzothiopyran-1,1,4-trione
- DTXSID00372294
- 6-chloro-1,2,3,4-tetrahydro-1lambda6-benzothiine-1,1,4-trione, AldrichCPR
- CS-0063933
- 6-CHLORO-2,3-DIHYDRO-1??-BENZOTHIOPYRAN-1,1,4-TRIONE
- 6-chloro-1,2,3,4-tetrahydro-1lambda6-benzothiine-1,1,4-trione
- 90396-06-8
- AKOS001203353
- 6-chloro-1,1-dioxo-1lambda6-thiochroman-4-one
- D73315
- CHEBI:194700
- MFCD00052999
- AS-69460
- 6-Chlorothiochroman-4-one1,1-dioxide
- C9H7ClO3S
- SCHEMBL1939074
- CCG-245461
- EN300-23499
- Z150864404
-
- MDL： MFCD00052999
- Inchi： 1S/C9H7ClO3S/c10-6-1-2-9-7(5-6)8(11)3-4-14(9,12)13/h1-2,5H,3-4H2
- InChI Key： ZFZPMYLZPMMUQA-UHFFFAOYSA-N
- SMILES： O=C1CCS(=O)(=O)C2C1=CC(=CC=2)Cl
Computed Properties
- Exact Mass: 229.98000
- Monoisotopic Mass: 229.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6
- XLogP3: 1.3
Experimental Properties
- Density: 1.524
- Melting Point: 148-150
- Boiling Point: 467.6°Cat760mmHg
- Flash Point: 236.6°C
- Refractive Index: 1.608
- PSA: 59.59000
- LogP: 2.78090
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR29015-1g |
6-Chloro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide |
90396-06-8 | 1g |
£90.00 | 2025-02-19 | ||
| Apollo Scientific | OR29015-5g |
6-Chloro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide |
90396-06-8 | 5g |
£300.00 | 2025-02-19 | ||
| abcr | AB226792-1 g |
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide, 95%; . |
90396-06-8 | 95% | 1 g |
€57.70 | 2023-07-20 | |
| abcr | AB226792-10 g |
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide, 95%; . |
90396-06-8 | 95% | 10 g |
€432.20 | 2023-07-20 | |
| Apollo Scientific | OR29015-250mg |
6-Chloro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide |
90396-06-8 | 250mg |
£45.00 | 2025-02-19 | ||
| Enamine | EN300-23499-0.05g |
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione |
90396-06-8 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-23499-0.1g |
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione |
90396-06-8 | 95.0% | 0.1g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-23499-0.25g |
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione |
90396-06-8 | 95.0% | 0.25g |
$26.0 | 2025-02-20 | |
| Enamine | EN300-23499-0.5g |
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione |
90396-06-8 | 95.0% | 0.5g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-23499-1.0g |
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione |
90396-06-8 | 95.0% | 1.0g |
$54.0 | 2025-02-20 |
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid , Water ; 2 h, reflux
Reference
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Raw materials
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Preparation Products
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
90396-06-8 (6-Chloro-1-benzothiopyran-4-one 1,1-dioxide) Related Products
- 16723-54-9(Thiochroman-4-one, 8-methyl-, 1,1-dioxide)
- 16808-50-7(Thiochroman-4-one, 2-methyl-, 1,1-dioxide)
- 175205-44-4(6-Chloro-2-methylthiochroman-4-one 1,1-dioxide)
- 87015-42-7(3-(4-Chlorophenyl)sulfonyl-1-(4-methylphenyl)-1-propanone)
- 19446-96-9(1,1-dioxo-2,3-dihydrothiochromen-4-one)
- 16723-50-5(4H-1-Benzothiopyran-4-one, 2,3-dihydro-3-methyl-, 1,1-dioxide)
- 26524-91-4(4H-1-Benzothiopyran-4-one, 2,3-dihydro-, 1-oxide)
- 90396-07-9(2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione)
- 29399-51-7(Thiochroman-4-one, 8-methyl-, 1-oxide)
- 87015-40-5(1-(4-Chlorophenyl)-3-[(4-chlorophenyl)sulfonyl]-1-propanone)
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